4-bromo-2-[(4-cyano-2-fluorophenyl)sulfanyl]benzoic acid

• CAS RN: 1545531-96-1
• Molecular Formula: C14H7BrFNO2S
• Molecular Weight: 352.2

Description

4-bromo-2-[(4-cyano-2-fluorophenyl)sulfanyl]benzoic acid (4-Br-2-FCFPSB) is a small molecule that is widely used in scientific research. It is a sulfur-containing benzoic acid derivative with a bromine substituent at the 4-position. 4-Br-2-FCFPSB has various applications in organic synthesis, biochemistry, and pharmacology. It is mostly used as a precursor for the synthesis of various organic compounds and has been found to possess anti-inflammatory, anti-tumor, and anti-microbial properties.

Mechanism of Action

4-Br-2-FCFPSB has been found to possess anti-inflammatory, anti-tumor, and anti-microbial properties. It is believed to act by inhibiting the activity of cyclooxygenase-2 (COX-2) and lipoxygenase enzymes, which are involved in the production of pro-inflammatory mediators. It is also believed to inhibit the activity of 5-lipoxygenase, which is involved in the production of leukotrienes.
Biochemical and Physiological Effects
4-Br-2-FCFPSB has been found to possess anti-inflammatory, anti-tumor, and anti-microbial properties. In animal studies, 4-Br-2-FCFPSB has been found to reduce inflammation and pain associated with arthritis and other inflammatory conditions. It has also been found to have anti-tumor effects, and it has been shown to inhibit the growth of various cancer cell lines in vitro. In addition, 4-Br-2-FCFPSB has been found to possess anti-microbial properties and has been shown to inhibit the growth of various microbial strains.

Advantages and Limitations for Lab Experiments

4-Br-2-FCFPSB has several advantages for laboratory experiments. It is a relatively inexpensive reagent, and it is readily available from chemical suppliers. It is also a relatively stable compound and is easy to handle and store. However, it is important to note that 4-Br-2-FCFPSB is a potentially hazardous compound and should be handled with proper safety precautions.

Future Directions

There are several potential future directions for research involving 4-Br-2-FCFPSB. One potential direction is the development of novel derivatives of 4-Br-2-FCFPSB with enhanced anti-inflammatory, anti-tumor, and anti-microbial properties. Another potential direction is the development of novel synthetic methods for the synthesis of 4-Br-2-FCFPSB and its derivatives. Additionally, further research is needed to investigate the mechanism of action of 4-Br-2-FCFPSB and its derivatives. Finally, further research is needed to investigate the potential therapeutic applications of 4-Br-2-FCFPSB and its derivatives.

Synthesis Methods

4-Br-2-FCFPSB can be synthesized by several methods. One of the most common methods involves the reaction of 4-bromobenzoic acid and 4-cyano-2-fluorophenylsulfanyl chloride in the presence of anhydrous potassium carbonate in dimethylformamide (DMF). The reaction is typically conducted at a temperature of 70-90°C for 4-6 hours. The reaction mixture is then cooled to room temperature, and the product is extracted with ethyl acetate. The crude product is purified by recrystallization from a mixture of ethyl acetate and methanol.

Scientific Research Applications

4-Br-2-FCFPSB has been used in various scientific research applications. It has been used as a starting material in the synthesis of various organic compounds, such as 4-bromo-2-fluorobenzoic acid, 4-bromo-2-methoxybenzoic acid, and 4-bromo-2-fluorophenylsulfanylbenzoic acid. It has also been used in the preparation of various derivatives of 4-bromo-2-fluorobenzoic acid, such as 4-bromo-2-fluorobenzamide and 4-bromo-2-fluorobenzyl alcohol.